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Compound of Interest

Compound Name: 3-(3-Nitrophenoxy)benzaldehyde

Cat. No.: B13480321

Get Quote

Executive Summary & Chemical Profile[1][2][3][4]
3-(3-Nitrophenoxy)benzaldehyde is a bifunctional diaryl ether scaffold that serves as a

versatile intermediate in medicinal chemistry and agrochemical synthesis.[1] Its structural

significance lies in the meta-meta substitution pattern, which imparts a distinct "bent" geometry

(approx. 120° bond angle at the ether oxygen) compared to the linear para-para analogues.

This geometry is critical for designing inhibitors that occupy specific hydrophobic pockets in

enzymes such as kinases (e.g., Type II kinase inhibitors) and enoyl-ACP reductases (e.g., InhA

in M. tuberculosis).[2]
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Property Data

IUPAC Name 3-(3-Nitrophenoxy)benzaldehyde

Molecular Formula C₁₃H₉NO₄

Molecular Weight 243.22 g/mol

Key Functional Groups Aldehyde (-CHO), Nitro (-NO₂), Ether (-O-)

LogP (Predicted) ~3.2 (Lipophilic)

H-Bond Donors/Acceptors 0 / 4

Rotatable Bonds 4

Synthetic Architectures: Constructing the Core
The formation of the diaryl ether bridge is the rate-determining step in synthesizing this

scaffold. Due to the electron-withdrawing nature of the nitro and aldehyde groups, two primary

strategies are employed: Nucleophilic Aromatic Substitution (S_NAr) and Ullmann-Type

Coupling.

Method A: Nucleophilic Aromatic Substitution (S_NAr)
This method exploits the activation provided by the nitro group.

Reactants: 3-Hydroxybenzaldehyde + 1-Fluoro-3-nitrobenzene.[1][2]

Conditions: K₂CO₃, DMF or DMSO, 100–120°C.

Mechanism: The phenoxide anion attacks the ipso-carbon of the fluoronitrobenzene.[1] The

meta-nitro group activates the ring less effectively than a para-nitro group, often requiring

higher temperatures or stronger bases (e.g., Cs₂CO₃).[2]

Method B: Ullmann-Type Coupling (Copper-Catalyzed)
Preferred for scale-up and when S_NAr reactivity is low.[1][2]

Reactants: 3-Nitrophenol + 3-Bromobenzaldehyde.[1][2]
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Catalyst: CuI (10 mol%) + Ligand (e.g., L-Proline, Dimethylglycine, or 1,10-Phenanthroline).

[2]

Base/Solvent: K₃PO₄ or Cs₂CO₃ in DMSO or Dioxane at 90–110°C.

Advantage: Tolerates the aldehyde functionality well and avoids the need for highly activated

electrophiles.[1]

Visualization: Synthesis Pathways
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Caption: Convergent synthetic strategies for the 3-(3-Nitrophenoxy)benzaldehyde core via

S_NAr and Ullmann coupling.

Functional Group Transformations & Derivatives
The core molecule possesses two orthogonal handles for diversification: the aldehyde

(electrophilic) and the nitro (reducible to nucleophilic amine).

A. Aldehyde Functionalization (C-C and C-N Bond
Formation)[2]

Schiff Bases (Hydrazones & Thiosemicarbazones):
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Reagent: Thiosemicarbazide or Hydrazine derivatives.[1][3]

Utility: High-affinity metal chelators (Fe, Cu) with potent antimicrobial and anticancer

activity.[1] The thiosemicarbazone moiety (-CH=N-NH-CS-NH₂) is a validated

pharmacophore for inhibiting Ribonucleotide Reductase.[1][2]

Chalcones (Claisen-Schmidt Condensation):

Reagent: Acetophenones + NaOH/EtOH.[1][4]

Utility: The resulting

-unsaturated ketones are Michael acceptors, known to target cysteine residues in
inflammatory proteins (e.g., NF-

B pathway).[2]

Reductive Amination:

Reagent: Primary amines + NaBH(OAc)₃.[1]

Utility: Generates secondary benzylamines, a common motif in kinase inhibitors (hinge-

binding region).[1]

B. Nitro Functionalization (Reduction & Coupling)[2]
Reduction to Aniline:

Product:3-(3-Aminophenoxy)benzaldehyde.[1]

Method: Fe/NH₄Cl, SnCl₂, or H₂/Pd-C (careful monitoring to avoid aldehyde reduction).[1]

[2]

Significance: This is the "gateway" intermediate.[1] The aniline amine is more nucleophilic

than the aldehyde is electrophilic under neutral conditions, allowing for selective acylation.

Urea/Amide Formation:

Reagent: Isocyanates or Acid Chlorides.[1]
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Utility: Synthesis of Diaryl Urea kinase inhibitors (analogous to Sorafenib).[1] The urea

linker provides critical hydrogen bonding interactions (Asp-Phe-Gly motif binding).[1]

Visualization: Diversity-Oriented Synthesis
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Caption: Divergent synthesis map showing key pharmacological derivatives accessible from

the core scaffold.

Key Applications & Biological Relevance[2][5][6][13]
Kinase Inhibition (Type II Inhibitors)
The diaryl ether scaffold is a privileged structure in kinase inhibitors (e.g., Sorafenib, Linifanib).

Mechanism: The ether oxygen acts as a hinge, allowing the two phenyl rings to adopt a

conformation that fits the hydrophobic "back pocket" of kinases adjacent to the ATP-binding

site.

Design Strategy: Convert the nitro group to a urea (H-bond donor/acceptor pair) and the

aldehyde to a solubilizing amine tail.[1]

Target: VEGFR, PDGFR, and p38 MAP Kinase.[1][2]
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Antitubercular Agents (InhA Inhibitors)
Diaryl ethers are known inhibitors of InhA (enoyl-ACP reductase), a key enzyme in the M.

tuberculosis fatty acid synthesis pathway.

Analogue: Triclosan (a polychlorinated diaryl ether) is the archetype.

Relevance: 3-(3-Nitrophenoxy)benzaldehyde derivatives mimic the geometry of Triclosan

but offer different electronic properties (nitro group vs. chloro) and a handle (aldehyde) for

extending the molecule into the substrate-binding tunnel.[1]

Agrochemicals (Pyrethroid Analogues)
The core is structurally related to 3-Phenoxybenzaldehyde, the alcohol precursor for many

pyrethroid insecticides (e.g., Permethrin).

Modification: The introduction of the nitro group alters metabolic stability and lipophilicity,

potentially creating novel insecticidal leads with different resistance profiles.

Experimental Protocols
Protocol A: Synthesis of 3-(3-
Nitrophenoxy)benzaldehyde (Ullmann Coupling)
Objective: Synthesis of the core ether scaffold.[1]

Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux

condenser.

Reagents:

3-Bromobenzaldehyde (1.85 g, 10 mmol)[2]

3-Nitrophenol (1.67 g, 12 mmol)[2]

CuI (190 mg, 1 mmol, 10 mol%)[2]

L-Proline (230 mg, 2 mmol, 20 mol%)[2]
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K₃PO₄ (4.24 g, 20 mmol)[2]

DMSO (anhydrous, 20 mL)[2]

Procedure:

Add all solids to the flask.

Evacuate and backfill with Nitrogen (3x).[1]

Add DMSO via syringe.[1]

Heat the mixture to 110°C for 24 hours.

Monitoring: Check TLC (Hexane/EtOAc 4:1). The product typically runs higher (Rf ~0.[1]6)

than the starting phenol.[1]

Workup:

Cool to room temperature.[1][5][6] Dilute with water (100 mL) and extract with EtOAc (3 x

50 mL).

Wash combined organics with 1M NaOH (to remove unreacted phenol), water, and brine.

[2]

Dry over Na₂SO₄, filter, and concentrate.[2]

Purification: Flash column chromatography (SiO₂, 0-20% EtOAc in Hexanes).

Yield: Expected 70–85%.

Appearance: Pale yellow solid.[1]

Protocol B: Synthesis of 3-(3-
Nitrophenoxy)benzaldehyde Thiosemicarbazone
Objective: Synthesis of a bioactive Schiff base derivative.

Reagents:
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3-(3-Nitrophenoxy)benzaldehyde (243 mg, 1 mmol)[2]

Thiosemicarbazide (91 mg, 1 mmol)[2]

Ethanol (10 mL)

Acetic Acid (catalytic, 2-3 drops)[2]

Procedure:

Dissolve the aldehyde in hot ethanol.[1]

Add thiosemicarbazide and acetic acid.[1]

Reflux for 3–5 hours.[1] A precipitate usually forms.[1]

Workup:

Cool to room temperature.[1][5][6]

Filter the precipitate and wash with cold ethanol and ether.[1]

Recrystallize from EtOH/DMF if necessary.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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